Cas no 1781586-14-8 (3,3-difluoro-2,2-dimethylpropanal)

• Product Name: 3,3-difluoro-2,2-dimethylpropanal
• CAS No: 1781586-14-8
• MDL: MFCD28654145
• CID: 4675268
• PubChem ID: 84647788
• Update Time: 2025-10-25

3,3-difluoro-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoro-2,2-dimethyl-propionaldehyde
• 3,3-difluoro-2,2-dimethylpropanal

• MDL： MFCD28654145

Additional information on 3,3-difluoro-2,2-dimethylpropanal

Comprehensive Overview of 3,3-Difluoro-2,2-dimethylpropanal (CAS No. 1781586-14-8): Properties, Applications, and Industry Trends

3,3-Difluoro-2,2-dimethylpropanal (CAS No. 1781586-14-8) is a fluorinated aldehyde compound gaining significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of two fluorine atoms and two methyl groups adjacent to the aldehyde functionality imparts distinct electronic and steric properties, making it a valuable building block in modern synthetic chemistry. Recent studies highlight its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection agents.

The compound's molecular formula, C₅H₈F₂O, and its high purity grade (typically ≥95% by GC analysis) make it suitable for precision applications. Researchers frequently search for "synthesis methods for fluorinated aldehydes" or "3,3-difluoro-2,2-dimethylpropanal suppliers," reflecting growing industrial demand. Its stability under ambient conditions (when properly stored) and compatibility with common organic solvents like dichloromethane and THF enhance its laboratory utility.

In pharmaceutical applications, this compound serves as a key intermediate for protease inhibitors and kinase modulators, addressing trending research areas such as "targeted cancer therapies" and "anti-inflammatory drug development." The difluoromethyl group is particularly valuable in medicinal chemistry as a bioisostere, improving metabolic stability and membrane permeability of drug candidates. Recent patent literature (2022-2023) reveals its incorporation in experimental compounds targeting neurodegenerative diseases and autoimmune disorders.

From an environmental perspective, the compound's low ecotoxicity profile (as per preliminary OECD 301 assessments) makes it preferable to heavier halogenated alternatives. This aligns with current industry trends toward "green fluorination techniques" and "sustainable organofluorine chemistry" – topics generating substantial academic and commercial interest. Analytical methods for 3,3-difluoro-2,2-dimethylpropanal characterization typically involve GC-MS, ¹⁹F NMR, and IR spectroscopy, with the aldehyde proton appearing around 9.5 ppm in ¹H NMR spectra.

The agrochemical sector utilizes this aldehyde in developing next-generation herbicides and fungicides, especially those requiring enhanced leaf penetration and rainfastness. Formulation scientists often search for "fluorinated aldehyde reactivity" or "structure-activity relationships in difluoromethyl compounds" to optimize product performance. Its moderate logP value (~1.8) suggests favorable balance between hydrophilicity and lipophilicity for agricultural applications.

Quality control specifications for commercial 3,3-difluoro-2,2-dimethylpropanal typically include tests for aldehyde content (titrimetric determination), water content (Karl Fischer), and heavy metal impurities (ICP-MS). Storage recommendations generally suggest amber glass containers under nitrogen atmosphere at 2-8°C to prevent oxidation. The compound's vapor pressure of ~0.8 mmHg at 25°C indicates moderate volatility requiring standard fume hood handling.

Emerging applications include its use in material science for modifying polymer surfaces and creating fluorinated dendrimers. The aldehyde group enables facile conjugation with amines or hydrazines via Schiff base formation, a property exploited in smart material design. Recent publications (2023) describe its incorporation into self-assembling monolayers for electronic devices and biocompatible coatings for medical implants.

Regulatory status varies by region, but most jurisdictions classify 1781586-14-8 as a non-hazardous chemical when handled properly. However, users should consult local regulations regarding fluorinated compound disposal and workplace exposure limits. The compound's estimated atmospheric lifetime of 15-20 days suggests relatively low persistence compared to perfluorinated substances.

Future research directions likely include exploring its use in asymmetric synthesis (as a chiral building block) and developing more efficient catalytic fluorination methods for its production. The compound's commercial availability from specialty chemical suppliers continues to improve, with current pricing trends reflecting growing demand in contract research organizations and academic laboratories worldwide.